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Comparison of Mandipropamid in Ginseng and Squash

The table below summarizes the available quantitative data on mandipropamid residue dissipation and

dietary risk assessment in ginseng and squash.

Aspect Ginseng (Fresh Root) Squash Fruit Squash Leaf

Residue Range <0.01 - 0.185 mg/kg [1]
[2]

Information missing Information missing

Half-life (T₁/₂) 13.8 - 28.0 days (in plant)
[1] [2]

4.6 days [3] 8.1 days [3]

Dietary Risk
(Risk Quotient)

"Far less than 100%" [1]
[2]

Hazard Quotient: ≤ 3.14 ×
10⁻³ (for true consumers)

[3]

Hazard Quotient: ≤ 3.91
× 10⁻¹ (for true

consumers) [3]

Maximum
Residue Limit
(MRL) Status

No MRL established in

China; study supports its
creation [1] [2]

0.3 mg/kg (EU);

Undetermined (Republic
of Korea) [3]

Not established [3]
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Persistence: Mandipropamid degrades much more slowly in ginseng, with a half-life of up to 28

days, compared to 4.6-8.1 days in squash. This is likely due to ginseng's long growth cycle and root-
based storage [1] [2].

Risk Assessment: Both crops showed low dietary risk from mandipropamid residues when applied
at recommended doses [1] [2] [3]. The risk quotient for ginseng was "far less than 100%" [1] [2], while

for squash consumers, the hazard quotient was significantly less than 1 [3].
Regulatory Context: The ginseng study aims to establish a missing MRL (proposed at 0.3 ppm) [1]

[2], whereas MRLs for squash vary by region, with no limit set for squash leaves in the Republic of
Korea [3].

Detailed Experimental Protocols

The reliability of the data is supported by robust and validated analytical methods.

1. Sample Preparation and Extraction Both studies used modified versions of the QuEChERS method for

sample preparation [1] [3].

Ginseng Protocol: Homogenized samples were extracted with acetonitrile and water. The extract

was purified using dispersive Solid-Phase Extraction (d-SPE) with PSA and magnesium sulfate. For
ginseng plant samples, graphitized carbon black (GCB) was added to remove pigments [1].

Squash Protocol: Homogenized samples were extracted with acetonitrile using an EN-QuEChERS
kit containing salts. The supernatant was then filtered for analysis without further purification [3].

2. Instrumental Analysis

Ginseng Analysis: Utilized High-Performance Liquid Chromatography-Tandem Mass
Spectrometry (HPLC-MS/MS). The method was validated with good linearity (0.002–0.5 mg/kg) and
average recoveries of 87.4–101.6%, confirming high accuracy and precision [1] [2].

Squash Analysis: Used Ultra-High Performance Liquid Chromatography-Tandem Mass
Spectrometry (UHPLC-MS/MS), a more advanced version of HPLC-MS/MS. The method was also

validated, with recovery rates of 76.4–101.9% and relative standard deviations ≤4% [3].

3. Field Trial and Risk Assessment Design

Ginseng Trials: Field experiments were conducted for one year at five different locations in China.

The dietary risk assessment (Risk Quotient, RQ) was calculated based on residual data and Chinese
dietary patterns [1] [2].

Squash Trials: The study was conducted under greenhouse conditions. The health risk was
estimated by calculating the Hazard Quotient (HQ) for both "total surveyors" and "true consumers" to

reflect different consumption levels [3].
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Workflow for Dietary Risk Assessment

The following diagram illustrates the general workflow for conducting a dietary risk assessment for

pesticides, as demonstrated in the provided studies.

Study Design and
Field Trial

Sample Collection
(At various intervals post-application)

Sample Preparation
(QuEChERS Method)

Instrumental Analysis
(LC-MS/MS)

Data Acquisition
(Residue Concentration, Half-life)

Risk Assessment Calculation
(Risk Quotient or Hazard Quotient)

Result Interpretation
(Comparison to Safety Thresholds)
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Key Insights for Researchers

Critical Factors in Study Design: The significant difference in mandipropamid's half-life between

ginseng and squash highlights the profound impact of crop type (long-lived root vs. short-lived
fruit/leaf) and growing environment (open field vs. greenhouse) on residue dissipation [1] [3].

Risk Assessment Nuances: Both Risk Quotient (RQ) and Hazard Quotient (HQ) are used to
express the same core concept. An RQ/HQ value less than 1 (or less than 100%) indicates a

negligible health risk [1] [2] [3]. The squash study further refined its assessment by calculating
separate HQs for average and high consumers ("true consumers") [3].

Analytical Method Consistency: Both studies employed highly sensitive and selective LC-MS/MS
techniques, ensuring reliable and comparable residue data. The main methodological difference was

the additional cleanup step (using GCB) required for the more complex ginseng matrix [1] [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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